ethyl 4-{[(1-nitro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbonyl]amino}benzoate

• IUPAC Name: ethyl 4-[(1-nitro-9,10-dioxoanthracene-2-carbonyl)amino]benzoate
• InChI: InChI=1S/C24H16N2O7/c1-2-33-24(30)13-7-9-14(10-8-13)25-23(29)18-12-11-17-19(20(18)26(31)32)22(28)16-6-4-3-5-15(16)21(17)27/h3-12H,2H2,1H3,(H,25,29)
• InChI Key: NQLLXCCAQJJDDV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=C(C3=C(C=C2)C(=O)C4=CC=CC=C4C3=O)[N+](=O)[O-]
• Molecular Formula: C24H16N2O7
• Molecular Weight: 444.4 g/mol

Description

Ethyl 4-{[(1-nitro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbonyl]amino}benzoate, also known as NBDHEX, is a potent inhibitor of the enzyme NAD(P)H:quinone oxidoreductase 1 (NQO1). This enzyme plays a crucial role in protecting cells against oxidative stress and is overexpressed in many cancer cells. NBDHEX has been shown to have anticancer activity in vitro and in vivo, making it a promising candidate for cancer therapy.

Mechanism of Action

Ethyl 4-{[(1-nitro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbonyl]amino}benzoate inhibits NQO1, which is a flavoprotein that plays a critical role in the detoxification of quinones and other electrophiles. NQO1 also stabilizes p53, a tumor suppressor protein that is mutated in many types of cancer. Inhibition of NQO1 by ethyl 4-{[(1-nitro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbonyl]amino}benzoate leads to accumulation of reactive oxygen species (ROS) and subsequent induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
In addition to its anticancer activity, ethyl 4-{[(1-nitro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbonyl]amino}benzoate has been shown to have other biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme aldose reductase, which is involved in the development of diabetic complications. ethyl 4-{[(1-nitro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbonyl]amino}benzoate has also been shown to inhibit the growth of the malaria parasite Plasmodium falciparum.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-{[(1-nitro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbonyl]amino}benzoate in lab experiments is its specificity for NQO1. This allows for the selective inhibition of NQO1 activity without affecting other cellular processes. However, ethyl 4-{[(1-nitro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbonyl]amino}benzoate has limited solubility in aqueous solutions, which can make it difficult to use in certain experiments. In addition, ethyl 4-{[(1-nitro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbonyl]amino}benzoate has not been extensively tested in clinical trials, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for research on ethyl 4-{[(1-nitro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbonyl]amino}benzoate. One area of interest is the development of more potent and selective NQO1 inhibitors. In addition, the combination of ethyl 4-{[(1-nitro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbonyl]amino}benzoate with other anticancer agents may enhance its efficacy. Another area of interest is the investigation of ethyl 4-{[(1-nitro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbonyl]amino}benzoate as a potential treatment for other diseases, such as diabetes and malaria. Finally, further studies are needed to determine the safety and efficacy of ethyl 4-{[(1-nitro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbonyl]amino}benzoate in humans, which could lead to its development as a new cancer therapy.

Scientific Research Applications

Ethyl 4-{[(1-nitro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbonyl]amino}benzoate has been extensively studied for its anticancer activity. It has been shown to induce apoptosis (programmed cell death) in various cancer cell lines, including lung, breast, colon, and prostate cancer. In addition, ethyl 4-{[(1-nitro-9,10-dioxo-9,10-dihydroanthracen-2-yl)carbonyl]amino}benzoate has been shown to inhibit tumor growth in mouse models of cancer.